Cas no 18781-42-5 (methyl 2-methylbenzothiophene-6-carboxylate)

• Product Name: methyl 2-methylbenzothiophene-6-carboxylate
• CAS No: 18781-42-5
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• CID: 865268
• PubChem ID: 140424
• Update Time: 2025-04-19

methyl 2-methylbenzothiophene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-Benzo(B)thiophene-6-carboxylic acid, methyl ester
• methyl 2-methylbenzothiophene-6-carboxylate

• Inchi： 1S/C11H10O2S/c1-7-5-8-3-4-9(11(12)13-2)6-10(8)14-7/h3-6H,1-2H3
• InChI Key： SOOMPGIQQVXMIO-UHFFFAOYSA-N
• SMILES： S1C(C)=CC2C=CC(C(=O)OC)=CC1=2

Computed Properties

• Exact Mass: 206.04015073g/mol
• Monoisotopic Mass: 206.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes